2-[4-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-(4-acetamidophenoxy)-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C18H20N2O4/c1-3-23-16-8-6-15(7-9-16)20-18(22)12-24-17-10-4-14(5-11-17)19-13(2)21/h4-11H,3,12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: ZKLBNDVXAYDNDH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

2-[4-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide, also known as A-769662, is a small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a potent activator of AMP-activated protein kinase (AMPK), a key regulator of cellular energy metabolism.

Scientific Research Applications

2-[4-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including diabetes, cancer, and neurodegenerative disorders. In diabetes, 2-[4-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle cells and adipocytes. In cancer, 2-[4-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide has been shown to inhibit tumor growth and induce apoptosis in various cancer cell lines. In neurodegenerative disorders, 2-[4-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide has been shown to protect against neuronal damage and improve cognitive function in animal models.

Mechanism of Action

2-[4-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide activates AMPK by binding to the allosteric site of the enzyme, leading to conformational changes that enhance its activity. AMPK is a key regulator of cellular energy metabolism and plays a crucial role in maintaining energy homeostasis in cells. Activation of AMPK by 2-[4-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide leads to the inhibition of anabolic pathways such as protein synthesis and lipid synthesis, and the activation of catabolic pathways such as glucose uptake and fatty acid oxidation.
Biochemical and physiological effects:
2-[4-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide has been shown to have various biochemical and physiological effects in cells and animal models. These effects include the activation of AMPK, inhibition of protein synthesis and lipid synthesis, induction of autophagy, improvement of glucose uptake and insulin sensitivity, inhibition of tumor growth, and protection against neuronal damage.

Advantages and Limitations for Lab Experiments

2-[4-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide has several advantages for lab experiments, including its potency, specificity, and ease of use. However, there are also some limitations to its use, including its potential toxicity and off-target effects. Careful dose-response studies and toxicity assays are necessary to ensure the safety and efficacy of 2-[4-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide in lab experiments.

Future Directions

There are several future directions for the research and development of 2-[4-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide. These include the identification of novel AMPK activators with improved potency and specificity, the investigation of the potential therapeutic applications of 2-[4-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide in other diseases such as cardiovascular disease and obesity, and the development of 2-[4-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide analogs with improved pharmacokinetic properties and reduced toxicity.
In conclusion, 2-[4-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide is a small molecule compound that has shown significant potential for therapeutic applications in various diseases. Its activation of AMPK and subsequent effects on cellular energy metabolism make it a promising candidate for the development of novel therapeutics. Further research is necessary to fully understand the mechanisms of action and potential applications of 2-[4-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide.

Synthesis Methods

The synthesis of 2-[4-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide involves a multi-step process that starts with the reaction of 4-bromoanisole with N-ethoxyphthalimide to form 4-ethoxyphenyl 2-bromoacetate. This intermediate is then reacted with 4-acetylamino phenol to form 2-[4-(acetylamino)phenoxy]-N-(4-ethoxyphenyl)acetamide. The purity of the compound can be improved through recrystallization and chromatography techniques.